5-(2,3-dihydro-1-benzofuran-5-yl)-N-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxamide

• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(4-propan-2-ylphenyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H21N3O2/c1-13(2)14-3-6-17(7-4-14)22-21(25)19-12-18(23-24-19)15-5-8-20-16(11-15)9-10-26-20/h3-8,11-13H,9-10H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: UIGFLHKJFJWRFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC(=NN2)C3=CC4=C(C=C3)OCC4

Description

5-(2,3-dihydro-1-benzofuran-5-yl)-N-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxamide is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound combines a benzofuran moiety with a pyrazole ring, making it an interesting subject for research in medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,3-dihydro-1-benzofuran-5-yl)-N-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxamide typically involves multiple steps:

Formation of the Benzofuran Moiety: The initial step involves the synthesis of the 2,3-dihydro-1-benzofuran-5-yl group. This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Synthesis of the Pyrazole Ring: The pyrazole ring is synthesized separately, often starting from hydrazine derivatives and α,β-unsaturated carbonyl compounds.

Coupling Reaction: The benzofuran and pyrazole intermediates are then coupled through a carboxamide linkage. This step typically involves the use of coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide) under mild conditions.

Industrial Production Methods

For industrial-scale production, the synthesis process is optimized for yield and purity. This often involves:

Optimization of Reaction Conditions: Temperature, solvent, and reaction time are carefully controlled